Cas no 10224-72-3 (Dimethyl cyclobutane-1,1-dicarboxylate)

Dimethyl cyclobutane-1,1-dicarboxylate is a versatile cyclic diester widely used as a building block in organic synthesis and pharmaceutical intermediates. Its rigid cyclobutane ring structure enhances stereochemical control in reactions, making it valuable for constructing complex molecular frameworks. The ester groups offer functional handles for further derivatization, enabling applications in polymerization, cross-coupling, and cycloaddition reactions. The compound exhibits good stability under standard conditions and is compatible with a range of solvents and reagents. Its high purity and well-defined reactivity profile make it a reliable choice for research and industrial processes requiring precise molecular design.

Dimethyl cyclobutane-1,1-dicarboxylate structure

10224-72-3 structure

Product Name:Dimethyl cyclobutane-1,1-dicarboxylate

CAS No:10224-72-3

MF:C₈H₁₂O₄

MW:172.178483009338

MDL:MFCD00082719

CID:86355

PubChem ID:7021469

Update Time:2025-05-28

Dimethyl cyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Dimethyl cyclobutane-1,1-dicarboxylate
- 1,1-Cyclobutanedicarboxylic acid dimethyl ester
- Dimethyl1,1-cyclobutanedicarboxylate, (1,1-Cyclobutanedicarboxylicacid dimethylester)
- Dimethyl 1,1-cyclobutanedicarboxylate
- 1,1-Bis(methoxycarbonyl)cyclobutane
- 1,1-Cyclobutanedicarboxylic acid, 1,1-dimethyl ester
- 1,1-CyclobutanedicDimethyl 1,1-cyclobutanedicarboxylatearboxylic acid dimethyl ester; Dimethyl1,1-cyclobutanedicarboxylate, (1,1-Cyclobutanedicarboxylicacid dimethylester)
- AKOS006228577
- DTXSID50427369
- BS-19216
- A896838
- MFCD00082719
- cyclobutane-1,1-dicarboxylic acid dimethyl ester
- 10224-72-3
- KIFHUHBBUBVJNH-UHFFFAOYSA-N
- FT-0625031
- SCHEMBL230256
- G64608
- DB-370049
- 1,1-dimethyl cyclobutane-1,1-dicarboxylate
- MDL： MFCD00082719
- Inchi： 1S/C8H12O4/c1-11-6(9)8(4-3-5-8)7(10)12-2/h3-5H2,1-2H3
- InChI Key： KIFHUHBBUBVJNH-UHFFFAOYSA-N
- SMILES： O(C)C(C1(C(=O)OC)CCC1)=O
- BRN： 2364241

Computed Properties

Exact Mass: 172.07400
Monoisotopic Mass: 172.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Color/Form: colorless liquid
Density: 1,118 g/cm3
Melting Point: No data available
Boiling Point: 122°C 55mm
Flash Point: 122°C/55mm
Refractive Index: 1.4420
Water Partition Coefficient: Not miscible in water.
PSA: 52.60000
LogP: 0.50270
Solubility: Not available

Dimethyl cyclobutane-1,1-dicarboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： S23-S24/25
Hazardous Material Identification：
Safety Term：S23;S24/25
Storage Condition：Store at 4°C,-4At ℃Store…Better

Dimethyl cyclobutane-1,1-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM202645-500g	Dimethyl cyclobutane-1,1-dicarboxylate	10224-72-3	95%	500g	$646	2021-08-04
Chemenu	CM202645-500g	Dimethyl cyclobutane-1,1-dicarboxylate	10224-72-3	95%	500g	$646	2022-06-14
Apollo Scientific	OR59327-5g	Dimethyl cyclobutane-1,1-dicarboxylate	10224-72-3	98%	5g	£25.00	2025-02-20
Apollo Scientific	OR59327-25g	Dimethyl cyclobutane-1,1-dicarboxylate	10224-72-3	98%	25g	£98.00	2025-02-20
Apollo Scientific	OR59327-100g	Dimethyl cyclobutane-1,1-dicarboxylate	10224-72-3	98%	100g	£312.00	2025-02-20
abcr	AB173381-5 g	Dimethyl 1,1-cyclobutanedicarboxylate, 97%; .	10224-72-3	97%	5 g	€81.10	2023-07-20
abcr	AB173381-25 g	Dimethyl 1,1-cyclobutanedicarboxylate, 97%; .	10224-72-3	97%	25 g	€200.10	2023-07-20
abcr	AB173381-100 g	Dimethyl 1,1-cyclobutanedicarboxylate, 97%; .	10224-72-3	97%	100 g	€552.00	2023-07-20
Chemenu	CM202645-25g	Dimethyl cyclobutane-1,1-dicarboxylate	10224-72-3	95%	25g	$69	2023-03-07
Chemenu	CM202645-100g	Dimethyl cyclobutane-1,1-dicarboxylate	10224-72-3	95%	100g	$226	2023-03-07